4-methyl-3-oxopiperazine-1-sulfonyl chloride
Overview
Description
4-methyl-3-oxopiperazine-1-sulfonyl chloride, also known as MOPS, is a widely used reagent in chemical synthesis and scientific research. It is a white solid with a molecular weight of 204.3 g/mol and a melting point of 97-99 °C. MOPS is a useful reagent for the synthesis of peptides, peptidomimetics, and other organic compounds. It is also used as an anion exchange resin, a buffer for electrophoresis, and a component of chromatography columns.
Scientific Research Applications
4-methyl-3-oxopiperazine-1-sulfonyl chloride is a reagent commonly used in chemical synthesis and scientific research. It is used as an anion exchange resin, a buffer for electrophoresis, and a component of chromatography columns. It is also used in the synthesis of peptides, peptidomimetics, and other organic compounds.
Mechanism of Action
4-methyl-3-oxopiperazine-1-sulfonyl chloride acts as an anion exchange resin, which means it exchanges anions (negatively charged ions) with other anions in solution. This process is driven by electrostatic interactions between the anions and the charged functional groups on the resin. 4-methyl-3-oxopiperazine-1-sulfonyl chloride also acts as a buffer, which means it helps to maintain a constant pH in the solution. This is achieved by the exchange of hydrogen ions between the solution and the resin.
Biochemical and Physiological Effects
4-methyl-3-oxopiperazine-1-sulfonyl chloride has no known biochemical or physiological effects. It is not metabolized by the body and is not toxic.
Advantages and Limitations for Lab Experiments
4-methyl-3-oxopiperazine-1-sulfonyl chloride has several advantages for use in lab experiments. It is inexpensive, easy to use, and can be stored for long periods of time without degradation. It is also compatible with a wide range of organic solvents and can be used in a variety of laboratory applications. However, 4-methyl-3-oxopiperazine-1-sulfonyl chloride has some limitations. It is not soluble in water, so it must be used in organic solvents. It is also not very stable in acidic solutions.
Future Directions
4-methyl-3-oxopiperazine-1-sulfonyl chloride has many potential future applications. It could be used as a catalyst for organic reactions, as a component of chromatography columns, or as a buffer for electrophoresis. It could also be used in the synthesis of peptides, peptidomimetics, and other organic compounds. Additionally, it could be used as an anion exchange resin in water purification systems. Finally, it could be used in the development of new drug delivery systems.
Synthesis Methods
4-methyl-3-oxopiperazine-1-sulfonyl chloride is synthesized by the reaction of 4-methyl-3-oxopiperazine-1-sulfonic acid with thionyl chloride. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, to prevent the formation of side products. The reaction yields a white solid that is isolated and purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-methyl-3-oxopiperazine-1-sulfonyl chloride involves the reaction of 4-methyl-3-oxopiperazine-1-sulfonic acid with thionyl chloride.", "Starting Materials": [ "4-methyl-3-oxopiperazine-1-sulfonic acid", "Thionyl chloride" ], "Reaction": [ "Add 4-methyl-3-oxopiperazine-1-sulfonic acid to a round-bottom flask", "Add thionyl chloride dropwise to the flask while stirring", "Heat the mixture to reflux for 2 hours", "Cool the mixture to room temperature", "Filter the mixture to remove any solids", "Concentrate the filtrate under reduced pressure to obtain the crude product", "Purify the crude product by recrystallization from a suitable solvent" ] } | |
CAS RN |
2703774-69-8 |
Product Name |
4-methyl-3-oxopiperazine-1-sulfonyl chloride |
Molecular Formula |
C5H9ClN2O3S |
Molecular Weight |
212.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
